1-(Benzyloxy)-3-fluoro-5-nitrobenzene

• IUPAC Name: 1-fluoro-3-nitro-5-phenylmethoxybenzene
• InChI: InChI=1S/C13H10FNO3/c14-11-6-12(15(16)17)8-13(7-11)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: OCOUQAOYGUHIEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=CC(=C2)[N+](=O)[O-])F
• Molecular Formula: C13H10FNO3
• Molecular Weight: 247.22 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and other identifiers like CAS number. It may also include the compound’s appearance, odor, and other physical characteristics.

Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, reagents, catalysts, temperature, pressure, and other factors.

Molecular Structure Analysis

This involves the use of spectroscopic techniques (like NMR, IR, UV-Vis, etc.) to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes, including its reactivity and stability. It may also involve studying the compound’s intermediates and transition states.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical properties (like melting point, boiling point, solubility, etc.) and chemical properties (like acidity, basicity, reactivity, etc.).

Scientific Research Applications

Synthesis and Structural Analysis

1-(Benzyloxy)-3-fluoro-5-nitrobenzene and its related compounds have been used in various synthetic applications, leading to the production of novel organic structures. For instance, 1-Fluoro-2,5-dimethoxy-4-nitrobenzene was synthesized with a high yield, and its structure was confirmed by X-ray crystallography and characterized by various spectroscopic methods, indicating the importance of these compounds in synthetic organic chemistry (Sweeney, McArdle, & Aldabbagh, 2018).

Medicinal Chemistry and Drug Design

In medicinal chemistry, derivatives of nitrobenzene, which are structurally similar to 1-(Benzyloxy)-3-fluoro-5-nitrobenzene, have been explored for their biological activities. Notably, nitrophenyl)- and 1-(2,4-dinitrophenyl)uracil derivatives were synthesized using 1-fluoro-4-nitrobenzene, indicating their potential applications in drug design and synthesis (Gondela & Walczak, 2006).

Organic Frameworks and Sensing Applications

Compounds structurally related to 1-(Benzyloxy)-3-fluoro-5-nitrobenzene have also found applications in the development of metal–organic frameworks. A zinc-based framework was synthesized and demonstrated excellent luminescent sensing abilities for various ions and nitrobenzene, highlighting the utility of these compounds in creating sensitive, multi-responsive luminescent sensors (Xu et al., 2020).

Computational Chemistry and Molecular Analysis

Studies involving computational methods and statistical analyses have also leveraged compounds similar to 1-(Benzyloxy)-3-fluoro-5-nitrobenzene. For instance, a statistical analysis of molecular ordering of smectogenic compounds was conducted, offering insights into molecular interactions and configurations, which can be crucial in understanding the properties and behaviors of similar compounds (Ojha & Pisipati, 2003).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve its interactions with biological macromolecules, its metabolic pathway, and its effects on the organism.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and other safety-related properties.